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Abstract

The Relaxin Family Peptide Receptor 2 (RXFP2), a member of the leucine-rich repeat-
containing G protein-coupled receptor (LGR) family, plays a crucial role in male reproductive
development, primarily through its interaction with the insulin-like peptide 3 (INSL3). Its
complex activation mechanism, involving a large ectodomain and a unique tethered agonist,
presents a significant area of interest for structural biology and drug discovery. This technical
guide provides a comprehensive overview of the structural basis of RXFP2 activation, detailing
the key molecular players, their interactions, and the downstream signaling pathways. It
consolidates quantitative data on ligand binding and receptor activation, outlines detailed
experimental protocols for structural and functional studies, and employs visualizations to
illustrate complex biological processes and workflows.

Introduction to RXFP2

RXFP2 is a class A G protein-coupled receptor (GPCR) characterized by a large, modular
ectodomain (ECD) and a seven-transmembrane (7TM) helical domain.[1][2] The ECD is
composed of a low-density lipoprotein receptor class A (LDLa) module at the N-terminus,
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followed by a linker region and a leucine-rich repeat (LRR) domain.[1][2] The cognate ligand for
RXFP2 is INSL3, a peptide hormone essential for the transabdominal phase of testicular
descent during embryonic development.[3][4] RXFP2 can also be activated by H2 relaxin,
though INSL3 is its primary physiological ligand.[5] Dysfunctional INSL3/RXFP2 signaling is
associated with cryptorchidism (undescended testes) and may have implications for bone
metabolism and other physiological processes.[4]

Structural Architecture of RXFP2 Activation

The activation of RXFP2 is a multi-step process involving intricate interactions between the
ligand, the receptor's ectodomain, and its transmembrane domain. Unlike typical GPCRs where
small molecule or peptide ligands bind directly within the 7TM bundle to induce a
conformational change, RXFP2 employs a more complex mechanism.

The Role of the Ectodomain

The large ECD of RXFP2 acts as the primary binding site for INSL3. The B-chain of INSL3
binds with high affinity to the LRR domain of RXFP2.[2][6] This interaction is a prerequisite for
receptor activation.

The Tethered Agonist Mechanism

A key feature of RXFP2 activation is the "tethered agonist" mechanism, where the N-terminal
LDLa module plays a crucial role in signaling.[1] Upon INSL3 binding to the LRR domain, a
conformational change is thought to occur, which is propagated through the linker region to the
LDLa module. This repositions the LDLa module to interact with the extracellular loops of the
7TM domain, functioning as an intramolecular agonist to trigger receptor activation and
downstream signaling.[1] The A-chain of INSL3 is also believed to interact with the extracellular
loops of the transmembrane domain, contributing to receptor activation.[6]

A conserved GDxxGWxxxF motif, located C-terminal to the LDLa module, is critical for RXFP2
activity. This motif is closely associated with the LDLa module and forms an essential part of
the binding interface for H2 relaxin, and is indispensable for INSL3-mediated activation.[5]

Quantitative Analysis of RXFP2 Activation
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The following tables summarize the quantitative data available for ligand binding and activation
of the human RXFP2 receptor.

Table 1: Ligand Binding Affinities (Ki) for Human RXFP2

. Receptor . Assay . . Referenc
Ligand Cell Line pKi Ki (nM)
Construct Method e
Competitio
Full-length o
INSL3 HEK293T n Binding 9.22+0.07 0.60 [6]
RXFP2
(Eu-INSL3)

Table 2: Functional Potency (EC50) of Ligands at Human RXFP2

Response

Ligand Cell Line pPEC50 EC50 (nM) Reference
Measured
cAMP

INSL3 ] HEK293T 10.34 + 0.06 0.046 [6]
Accumulation
cAMP

INSL3 _ H295R - 4.0 [1]
Accumulation
cAMP

H2 Relaxin HEK293T

Accumulation

Note: pEC50 and pKi values were converted to EC50 and Ki values, respectively. The absence
of data is indicated by '-'.

Downstream Signaling Pathways

Upon activation by INSL3, RXFP2 primarily couples to the Gas subunit of the heterotrimeric G
protein. This leads to the activation of adenylyl cyclase, which in turn catalyzes the conversion
of ATP to cyclic AMP (cAMP).[1] The resulting increase in intracellular CAMP levels activates
protein kinase A (PKA), which then phosphorylates various downstream targets, leading to a
cellular response. There is also evidence that RXFP2 can couple to GaoB.[7]
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Figure 1: Simplified RXFP2 signaling pathway.

Experimental Protocols
Expression and Purification of Full-Length Human
RXFP2 for Structural Studies

Note: A definitive, published protocol for the expression and purification of full-length human
RXFP2 for structural studies is not currently available. The following is a generalized protocol
based on successful methods for other GPCRs, including the closely related RXFP1.

Objective: To produce sufficient quantities of pure, stable, and functional full-length human
RXFP2 for cryo-electron microscopy (cryo-EM) studies.

Expression System: Baculovirus expression system in Spodoptera frugiperda (Sf9) insect cells.

[718]
Protocol:
e Cloning:
o Synthesize the codon-optimized full-length human RXFP2 gene.

o Incorporate an N-terminal FLAG tag for purification and a C-terminal TEV protease
cleavage site followed by a 10x-His tag.
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o Subclone the construct into a suitable baculovirus transfer vector (e.g., pFastBacl).

Baculovirus Generation:

o Generate recombinant bacmid DNA in E. coli DH10Bac cells according to the Bac-to-Bac
protocol.

o Transfect Sf9 cells with the recombinant bacmid to generate P1 viral stock.

o Amplify the viral stock to generate a high-titer P2 stock.

Protein Expression:

[¢]

Grow Sf9 cells in suspension culture to a density of 2-3 x 1076 cells/mL.

[e]

Infect the cell culture with the P2 viral stock at a multiplicity of infection (MOI) of 5-10.

Incubate the infected culture at 27°C for 48-72 hours.

o

[¢]

Harvest the cells by centrifugation.

Membrane Preparation and Solubilization:

o Resuspend the cell pellet in a lysis buffer containing protease inhibitors.

o Lyse the cells by sonication or dounce homogenization.

o Isolate the cell membranes by ultracentrifugation.

o Resuspend the membrane pellet and solubilize the receptor using a detergent such as
lauryl maltose neopentyl glycol (LMNG) supplemented with cholesteryl hemisuccinate
(CHS).

Purification:

o Clarify the solubilized sample by ultracentrifugation.

o Perform immobilized metal affinity chromatography (IMAC) using the C-terminal His-tag.
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o Wash the resin extensively and elute the receptor with a buffer containing imidazole.
o (Optional) Cleave the His-tag with TEV protease.

o Perform affinity chromatography using an anti-FLAG antibody resin.

o Elute the receptor with a buffer containing a competing FLAG peptide.

o Perform size-exclusion chromatography (SEC) to obtain a monodisperse sample of the
purified receptor in a suitable detergent solution.
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Figure 2: Workflow for the expression and purification of full-length RXFP2.
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Cryo-EM Sample Preparation and Data Collection for the
INSL3-RXFP2-Gs Complex

Note: As there is no published cryo-EM structure of the INSL3-RXFP2-Gs complex, this
protocol is a generalized workflow based on successful strategies for similar GPCR-G protein
complexes, such as the RXFP1-Gs complex.

Objective: To prepare vitrified samples of the INSL3-RXFP2-Gs complex for high-resolution
cryo-EM data collection.

Protocol:
o Complex Formation:
o Purify the full-length human RXFP2 as described in section 5.1.

o Purify the heterotrimeric Gs protein (Gas, Gf3, Gy) and the nanobody Nb35, which
stabilizes the GPCR-G protein complex.

o Incubate the purified RXFP2 with a molar excess of INSL3, the Gs heterotrimer, and Nb35
in the presence of apyrase to remove GDP and facilitate complex formation.

e Grid Preparation:

o Apply 3-4 pL of the purified complex solution (at an appropriate concentration, typically 1-5
mg/mL) to a glow-discharged cryo-EM grid (e.g., Quantifoil R1.2/1.3).

o Blot the grid for a few seconds to remove excess liquid, leaving a thin film of the sample.

o Plunge-freeze the grid into liquid ethane using a vitrification robot (e.g., Vitrobot Mark IV or
Leica EM GP).

e Data Collection:

o Screen the vitrified grids for optimal ice thickness and particle distribution using a
transmission electron microscope (TEM).
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o Collect a large dataset of high-resolution images on a Titan Krios or similar high-end TEM
equipped with a direct electron detector.

o Automated data collection software is typically used to acquire thousands of movies of the
vitrified particles.

Purified INSL3, RXFP2,
Gs, and Nb35

Complex Formation
(Incubation with Apyrase)

'

Cryo-EM Grid Preparation
(Blotting and Plunge-Freezing)

Grid Screening
(Ice Thickness and Particle Distribution)

High-Resolution Data Collection
(Titan Krios)

Cryo-EM Micrographs

Click to download full resolution via product page

Figure 3: Workflow for cryo-EM sample preparation and data collection.

cAMP Accumulation Assay for RXFP2 Activation

Objective: To quantify the functional response of cells expressing RXFP2 to ligand stimulation

by measuring the accumulation of intracellular cAMP.
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Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing human RXFP2.
Protocol:
o Cell Culture and Plating:

o Culture HEK293-RXFP2 cells in appropriate media.

o Plate the cells in a 96-well plate at a suitable density and allow them to adhere overnight.
e Ligand Stimulation:

Wash the cells with a serum-free medium.

[¢]

o

Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP
degradation.

[¢]

Add varying concentrations of the ligand (e.g., INSL3 or H2 relaxin) to the wells.

[e]

Incubate for a specified time (e.g., 30 minutes) at 37°C.
e CAMP Measurement:
o Lyse the cells to release intracellular cAMP.

o Measure the cAMP concentration in the cell lysates using a commercially available cAMP
assay kit (e.g., HTRF, ELISA, or AlphaScreen).

o Data Analysis:
o Plot the cAMP concentration against the logarithm of the ligand concentration.
o Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Conclusion and Future Directions

The structural and functional understanding of RXFP2 activation has advanced significantly,
revealing a complex mechanism involving a large ectodomain and a tethered agonist. While a
high-resolution structure of the full-length activated INSL3-RXFP2-G protein complex remains
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to be elucidated, the available data on related receptors provide a strong foundation for future
studies. The detailed experimental protocols provided in this guide offer a roadmap for
researchers aiming to further unravel the intricacies of RXFP2 signaling. Future work focused
on obtaining the high-resolution structure of the fully assembled complex will be instrumental in
understanding the precise molecular details of ligand recognition, receptor activation, and G
protein coupling. This knowledge will be invaluable for the rational design of novel therapeutics
targeting the INSL3/RXFP2 system for the treatment of cryptorchidism, bone disorders, and
potentially other conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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